tert-Butyl 1-nicotinoylpiperidin-4-ylcarbamate

• IUPAC Name: tert-butyl N-[1-(pyridine-3-carbonyl)piperidin-4-yl]carbamate
• InChI: InChI=1S/C16H23N3O3/c1-16(2,3)22-15(21)18-13-6-9-19(10-7-13)14(20)12-5-4-8-17-11-12/h4-5,8,11,13H,6-7,9-10H2,1-3H3,(H,18,21)
• InChI Key: DGGQGJIRWFWWPN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCN(CC1)C(=O)C2=CN=CC=C2
• Molecular Formula: C16H23N3O3
• DSSTOX Substance ID: DTXSID701132132
• Molecular Weight: 305.37 g/mol
• CAS RN: 1286273-90-2

Description

“tert-Butyl 1-nicotinoylpiperidin-4-ylcarbamate” is a chemical compound with the formula C16H23N3O3. It is used for research and development.

Molecular Structure Analysis

The molecular structure of “tert-Butyl 1-nicotinoylpiperidin-4-ylcarbamate” is represented by the formula C16H23N3O3. The exact structure can be found in databases like PubChem.

Physical And Chemical Properties Analysis

“tert-Butyl 1-nicotinoylpiperidin-4-ylcarbamate” has a molecular weight of 305.37. Other physical and chemical properties like melting point, boiling point, solubility, etc., are not provided in the search results.

Scientific Research Applications

Synthesis and Manufacture

• tert-Butyl 1-nicotinoylpiperidin-4-ylcarbamate derivatives have been studied for their synthetic pathways, demonstrating practical and scalable methods. For instance, an intermediate in the manufacture of a lymphocyte function-associated antigen 1 inhibitor was prepared through a one-pot, two-step telescoped sequence (Li et al., 2012).

Chemical Structure and Analysis

• The chemical structure and properties of similar tert-butyl carbamate derivatives have been characterized using techniques such as 2D Heteronuclear NMR experiments, providing detailed insights into their molecular configuration (Aouine et al., 2016).

Applications in Organic Synthesis

• Certain tert-butyl carbamate compounds have shown potential as scaffolds for chiral ligands and modified backbone units for peptide nucleic acids (PNAs), underscoring their utility in organic synthesis and pharmaceutical applications (Xu & Appella, 2006).

Role in Drug Synthesis

• Some tert-butyl carbamate derivatives are key intermediates in the synthesis of important pharmaceuticals, such as omisertinib (AZD9291), a drug used for treating certain types of cancer. Their efficient synthesis from commercially available materials has been explored (Zhao et al., 2017).

Crystal Structure and Packing Analysis

• The crystal structure of tert-butyl acetylcarbamate, a related compound, has been analyzed, revealing insights into molecular interactions and crystal packing, which are crucial for understanding their physical properties and potential applications (El Mestehdi et al., 2022).

Novel Synthetic Routes

• Innovative synthetic routes for tert-butyl carbamate compounds have been developed, such as the stereoselective synthesis of isomers for drug development, highlighting their versatility in medicinal chemistry (Wang et al., 2017).

Therapeutic Potential Exploration

• Research has been conducted to explore the therapeutic potential and pharmacokinetic properties of tert-butyl carbamate derivatives in drug discovery, assessing their efficacy and activities in various medicinal contexts (Westphal et al., 2015).

Chemical Reactions and Transformations

• Studies have documented the chemical reactions and transformations involving tert-butyl carbamate derivatives, providing valuable insights for their use in organic synthesis and the development of new chemical entities (Guinchard et al., 2005).

Safety And Hazards

According to the safety data sheet, if inhaled, the person should be removed to fresh air and kept comfortable for breathing. If it comes in contact with skin or eyes, it should be rinsed cautiously with water. In case of accidental release, proper protective equipment should be worn, and the area should be ventilated until material pick up is complete.